Cas no 1806001-04-6 (5-Amino-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid)

• Product name: 5-Amino-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid
• CAS No: 1806001-04-6
• MF: C₉H₆F₆N₂O₃
• MW: 304.145963191986
• CID: 4927797

5-Amino-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C9H6F6N2O3/c10-8(11,12)7-6(20-9(13,14)15)3(1-5(18)19)4(16)2-17-7/h2H,1,16H2,(H,18,19)
• InChI Key： DRESCAYIOQZHKV-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=CN=1)N)CC(=O)O)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• Topological Polar Surface Area: 85.4
• XLogP3: 1.7

Additional information on 5-Amino-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid

Comprehensive Overview of 5-Amino-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid (CAS No. 1806001-04-6)

The compound 5-Amino-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid (CAS No. 1806001-04-6) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique trifluoromethyl and trifluoromethoxy functional groups, this molecule exhibits remarkable chemical stability and bioactivity, making it a valuable intermediate in the synthesis of advanced materials and bioactive compounds. Researchers and industry professionals frequently search for terms like "pyridine derivatives in drug discovery", "trifluoromethylated compounds applications", and "CAS 1806001-04-6 supplier", reflecting its growing relevance in modern chemistry.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical for drug design. The presence of both trifluoromethoxy and trifluoromethyl groups in this compound aligns with the trend of incorporating fluorine atoms into bioactive molecules to improve their pharmacokinetic properties. Searches such as "fluorine in medicinal chemistry" and "trifluoromethoxy pyridine synthesis" highlight the scientific community's interest in these structural motifs. Furthermore, the acetic acid moiety in this molecule provides a versatile handle for further derivatization, enabling its use in coupling reactions and prodrug development.

The synthesis of 5-Amino-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid involves multi-step organic transformations, often starting from commercially available pyridine precursors. Key steps may include halogenation, nucleophilic substitution, and carboxylation reactions. Researchers exploring "pyridine functionalization techniques" or "CAS 1806001-04-6 synthesis protocol" will find this compound's preparation an excellent case study for modern heterocyclic chemistry. Its purity and characterization are typically confirmed via HPLC, NMR, and mass spectrometry, ensuring compliance with stringent quality standards demanded in pharmaceutical applications.

Beyond pharmaceuticals, this compound's unique properties have sparked interest in materials science. The electron-withdrawing nature of its substituents makes it a potential candidate for developing advanced electronic materials or ligands in catalytic systems. Queries like "fluorinated pyridines in material science" and "trifluoromethylated heterocycles applications" reflect this expanding scope of utility. Additionally, its structural features align with current trends in sustainable chemistry, as fluorinated compounds often demonstrate improved environmental persistence, reducing the frequency of application in agricultural contexts.

Quality control and regulatory compliance are paramount when working with 5-Amino-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid. Reputable suppliers provide comprehensive analytical data, including residual solvent analysis and heavy metal screening, addressing common concerns reflected in searches for "pharmaceutical intermediate quality standards" and "CAS 1806001-04-6 specification sheet". Proper handling requires standard laboratory precautions, with material safety data sheets (MSDS) detailing appropriate storage conditions and personal protective equipment recommendations.

Looking forward, the applications of this compound are expected to expand as research into fluorinated heterocycles continues to advance. Its structural features position it well for investigations into new therapeutic areas, particularly in central nervous system disorders and anti-inflammatory agents, topics frequently searched as "fluorinated drugs in neurology" and "pyridine-based anti-inflammatory compounds". The compound's versatility ensures it will remain a subject of scientific interest and industrial application for years to come.